Cas no 893639-17-3 (3-Isoxazolemethanamine, 5-(4-pyridinyl)-)

3-Isoxazolemethanamine, 5-(4-pyridinyl)- is a heterocyclic compound featuring both isoxazole and pyridine moieties, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its unique structure allows for applications in the development of bioactive molecules, particularly in medicinal chemistry, where it may serve as a scaffold for drug discovery. The compound's dual functionality enables selective modifications, facilitating the creation of derivatives with tailored properties. Its stability and reactivity under controlled conditions make it suitable for use in cross-coupling reactions and other synthetic transformations. Researchers value this compound for its potential in designing novel therapeutic agents and exploring structure-activity relationships.

3-Isoxazolemethanamine, 5-(4-pyridinyl)- structure

893639-17-3 structure

Product Name:3-Isoxazolemethanamine, 5-(4-pyridinyl)-

CAS No:893639-17-3

MF:C₉H₉N₃O

MW:175.187261343002

CID:6068103

PubChem ID:23006269

Update Time:2025-06-08

3-Isoxazolemethanamine, 5-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

- 3-Isoxazolemethanamine, 5-(4-pyridinyl)-
- EN300-1154385
- [5-(PYRIDIN-4-YL)-1,2-OXAZOL-3-YL]METHANAMINE
- AKOS003672937
- 893639-17-3
- Inchi： 1S/C9H9N3O/c10-6-8-5-9(13-12-8)7-1-3-11-4-2-7/h1-5H,6,10H2
- InChI Key： ZSQCCIUTLWWNLM-UHFFFAOYSA-N
- SMILES： O1C(C2C=CN=CC=2)=CC(CN)=N1

Computed Properties

Exact Mass: 175.074561919g/mol
Monoisotopic Mass: 175.074561919g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 159
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 64.9Å²

Experimental Properties

Density: 1.217±0.06 g/cm3(Predicted)
Boiling Point: 355.4±32.0 °C(Predicted)
pka: 7.22±0.29(Predicted)

3-Isoxazolemethanamine, 5-(4-pyridinyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1154385-0.05g	[5-(pyridin-4-yl)-1,2-oxazol-3-yl]methanamine	893639-17-3	0.05g	$888.0	2023-06-09
Enamine	EN300-1154385-0.1g	[5-(pyridin-4-yl)-1,2-oxazol-3-yl]methanamine	893639-17-3	0.1g	$930.0	2023-06-09
Enamine	EN300-1154385-0.25g	[5-(pyridin-4-yl)-1,2-oxazol-3-yl]methanamine	893639-17-3	0.25g	$972.0	2023-06-09
Enamine	EN300-1154385-0.5g	[5-(pyridin-4-yl)-1,2-oxazol-3-yl]methanamine	893639-17-3	0.5g	$1014.0	2023-06-09
Enamine	EN300-1154385-1.0g	[5-(pyridin-4-yl)-1,2-oxazol-3-yl]methanamine	893639-17-3	1g	$1057.0	2023-06-09
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Enamine	EN300-1154385-10.0g	[5-(pyridin-4-yl)-1,2-oxazol-3-yl]methanamine	893639-17-3	10g	$4545.0	2023-06-09